Methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate

• Molecular Formula: C9H13NO4
• Molecular Weight: 199.20 g/mol
• IUPAC Name: methyl 6,6-dimethyl-2,4-dioxopiperidine-3-carboxylate
• InChI: InChI=1S/C9H13NO4/c1-9(2)4-5(11)6(7(12)10-9)8(13)14-3/h6H,4H2,1-3H3,(H,10,12)
• InChI Key: FCXDIYVVOCFIMV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(C(=O)N1)C(=O)OC)C

Description

Methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate is a useful research compound. Its molecular formula is C9H13NO4 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-(ethoxycarbonylacetamido)-3-methylbutyrate (45 g) and sodium metal (4.22 g) in anhydrous methanol (450 ml) was heated at a reflux for 3 hours. The cooled mixture was evaporated under reduced pressure and the residue dissolved in water (200 ml). The aqueous solution was washed with ether (3×100 ml), acidified with 2N hydrochloric acid and the acidic mixture extracted with dichloromethane (3×100 ml). The combined extracts were washed with water (2×100 ml), dried over magnesium sulphate and evaporated under reduced pressure to give methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate (26.3 g), mp 170°-172° C., as a cream crystalline solid.